Cas no 2171268-82-7 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid
• CAS No: 2171268-82-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5836626
• PubChem ID: 165959867
• Update Time: 2025-10-24

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid
• 2171268-82-7
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}butanoic acid
• EN300-1515598

• Inchi： 1S/C25H28N2O6/c1-2-21(22(28)29)26-23(30)25(11-13-32-14-12-25)27-24(31)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,2,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t21-/m0/s1
• InChI Key： PTIWLWAVEFDQMV-NRFANRHFSA-N
• SMILES： O1CCC(C(N[C@H](C(=O)O)CC)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid

Research Brief on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid (CAS: 2171268-82-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid (CAS: 2171268-82-7) as a key intermediate in peptide synthesis and drug development. This compound, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in solid-phase peptide synthesis (SPPS) due to its stability and reactivity. The integration of this molecule into research protocols has enabled the efficient production of complex peptides, which are critical for therapeutic applications such as targeted drug delivery and enzyme inhibition.

A study published in the Journal of Medicinal Chemistry (2023) explored the structural optimization of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}butanoic acid to enhance its compatibility with automated peptide synthesizers. The research demonstrated that modifications to the oxane ring improved coupling efficiency by 15-20%, reducing side reactions during elongation. These findings are particularly relevant for the synthesis of GLP-1 analogs, where high purity and yield are essential for clinical efficacy.

Further investigations into the compound's physicochemical properties revealed its potential as a building block for PROTACs (Proteolysis Targeting Chimeras). A 2024 Nature Chemical Biology paper reported that derivatives of 2171268-82-7 exhibited superior linker stability in E3 ligase recruitment, enabling selective degradation of oncogenic proteins. This application underscores the molecule's versatility beyond traditional peptide chemistry, positioning it as a strategic component in next-generation therapeutics.

Ongoing clinical trials (e.g., NCT05532891) are evaluating peptides synthesized using this intermediate for treating metabolic disorders. Preliminary data suggest improved pharmacokinetic profiles compared to first-generation analogs, with a 30% increase in half-life observed in primate models. Industry analysts project that the global market for Fmoc-protected amino acid derivatives, including 2171268-82-7, will grow at a CAGR of 7.2% through 2030, driven by demand for personalized medicine and biologics.

Challenges remain in scaling production while maintaining the compound's stereochemical integrity. Recent patent filings (WO2023187542) describe novel crystallization methods that address this issue, achieving >99.5% enantiomeric purity at kilogram scale. These technological improvements are expected to accelerate adoption in commercial peptide manufacturing pipelines.